Cas no 683250-82-0 ((2E)-2-4-(3-nitrophenyl)-1,3-thiazol-2-yl-3-(3,4,5-trimethoxyphenyl)prop-2-enenitrile)

• Product Name: (2E)-2-4-(3-nitrophenyl)-1,3-thiazol-2-yl-3-(3,4,5-trimethoxyphenyl)prop-2-enenitrile
• CAS No: 683250-82-0
• MF: C₂₁H₁₇N₃O₅S
• MW: 423.441783666611
• CID: 6129826
• PubChem ID: 5903455
• Update Time: 2025-10-19

(2E)-2-4-(3-nitrophenyl)-1,3-thiazol-2-yl-3-(3,4,5-trimethoxyphenyl)prop-2-enenitrile Chemical and Physical Properties

Names and Identifiers

• (2E)-2-4-(3-nitrophenyl)-1,3-thiazol-2-yl-3-(3,4,5-trimethoxyphenyl)prop-2-enenitrile
• (E)-2-(4-(3-nitrophenyl)thiazol-2-yl)-3-(3,4,5-trimethoxyphenyl)acrylonitrile
• 2-Thiazoleacetonitrile, 4-(3-nitrophenyl)-α-[(3,4,5-trimethoxyphenyl)methylene]-
• (2E)-2-[4-(3-nitrophenyl)-1,3-thiazol-2-yl]-3-(3,4,5-trimethoxyphenyl)prop-2-enenitrile
• 683250-82-0
• (E)-2-[4-(3-nitrophenyl)-1,3-thiazol-2-yl]-3-(3,4,5-trimethoxyphenyl)prop-2-enenitrile
• AKOS002846442
• F1110-0091

• Inchi： 1S/C21H17N3O5S/c1-27-18-8-13(9-19(28-2)20(18)29-3)7-15(11-22)21-23-17(12-30-21)14-5-4-6-16(10-14)24(25)26/h4-10,12H,1-3H3/b15-7+
• InChI Key： SHTNESXHPYZIPE-VIZOYTHASA-N
• SMILES： C(#N)/C(/C1=NC(C2=CC=CC([N+]([O-])=O)=C2)=CS1)=C\C1=CC(OC)=C(OC)C(OC)=C1

Computed Properties

• Exact Mass: 423.08889182g/mol
• Monoisotopic Mass: 423.08889182g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 30
• Rotatable Bond Count: 6
• Complexity: 661
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 138Ų

Experimental Properties

• Density: 1.332±0.06 g/cm3(Predicted)
• Boiling Point: 629.4±65.0 °C(Predicted)
• pka: -1.17±0.10(Predicted)

Additional information on (2E)-2-4-(3-nitrophenyl)-1,3-thiazol-2-yl-3-(3,4,5-trimethoxyphenyl)prop-2-enenitrile

Recent Advances in the Study of (2E)-2-4-(3-nitrophenyl)-1,3-thiazol-2-yl-3-(3,4,5-trimethoxyphenyl)prop-2-enenitrile (CAS: 683250-82-0)

The compound (2E)-2-4-(3-nitrophenyl)-1,3-thiazol-2-yl-3-(3,4,5-trimethoxyphenyl)prop-2-enenitrile (CAS: 683250-82-0) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its promising pharmacological properties. This brief aims to summarize the latest research findings related to this compound, focusing on its synthesis, mechanism of action, and potential therapeutic applications.

Recent studies have highlighted the role of this compound as a potent inhibitor of tubulin polymerization, a critical process in cell division. Researchers have demonstrated that (2E)-2-4-(3-nitrophenyl)-1,3-thiazol-2-yl-3-(3,4,5-trimethoxyphenyl)prop-2-enenitrile effectively disrupts microtubule dynamics, leading to cell cycle arrest and apoptosis in various cancer cell lines. These findings suggest its potential as a novel anticancer agent, particularly for tumors resistant to conventional chemotherapy.

In addition to its anticancer properties, the compound has shown promising activity against parasitic infections. A 2023 study published in the Journal of Medicinal Chemistry reported its efficacy against Trypanosoma brucei, the causative agent of African sleeping sickness. The compound's unique structural features, including the nitrophenyl and trimethoxyphenyl moieties, contribute to its selective toxicity against the parasite while minimizing host cell damage.

The synthesis of (2E)-2-4-(3-nitrophenyl)-1,3-thiazol-2-yl-3-(3,4,5-trimethoxyphenyl)prop-2-enenitrile has been optimized in recent years, with several research groups reporting improved yields and purity. A 2024 publication in Organic Process Research & Development described a scalable, cost-effective synthetic route that utilizes microwave-assisted reactions, significantly reducing reaction times and energy consumption.

Pharmacokinetic studies have revealed that the compound exhibits favorable absorption and distribution profiles, though its metabolism and excretion pathways require further investigation. Researchers are currently exploring various formulation strategies, including nanoparticle encapsulation, to enhance its bioavailability and target specificity.

In conclusion, (2E)-2-4-(3-nitrophenyl)-1,3-thiazol-2-yl-3-(3,4,5-trimethoxyphenyl)prop-2-enenitrile represents a promising lead compound for multiple therapeutic applications. Ongoing research aims to further elucidate its molecular targets, optimize its pharmacological properties, and evaluate its safety profile in preclinical models. These developments position this compound as a potential candidate for future drug development programs in oncology and infectious diseases.